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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B1276659 Get Quote

An In-depth Technical Guide on 2-Bromobenzaldoxime

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and key physicochemical properties of 2-Bromobenzaldoxime. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis. This document includes a summary of quantitative data, a plausible experimental

protocol for its synthesis, and visualizations of its chemical identity and a general synthetic

workflow.

Molecular Structure and Formula
2-Bromobenzaldoxime is an organic compound featuring a bromine atom and an oxime

functional group attached to a benzaldehyde core.[1] Its chemical formula is C₇H₆BrNO.[2][3][4]

The molecule exists as (E) and (Z) isomers with respect to the C=N double bond.[5] The (E)

isomer is reported to be the more stable configuration.[5]

Chemical Formula: C₇H₆BrNO

IUPAC Name: (1E)-1-(2-bromophenyl)methanone oxime

CAS Registry Number: 34158-72-0[2][3]

Molecular Weight: 200.03 g/mol [3][4]

Canonical SMILES: C1=CC=C(C(=C1)C=NO)Br[2]
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InChI Key: PSIRFUPZHPEKAE-UHFFFAOYSA-N[2][3]

The structural formula of 2-Bromobenzaldoxime is depicted below:

Physicochemical and Crystallographic Data
A summary of the key physicochemical and crystallographic properties of 2-
Bromobenzaldoxime is presented in the table below. The data includes experimental values

where available, as well as calculated properties from computational models.
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Property Value Data Type Source(s)

Molecular Formula C₇H₆BrNO --- [2][3][4]

Molecular Weight 200.03 g/mol --- [3][4]

Appearance
White to off-white or

light yellow solid/liquid
Experimental [2]

Melting Point
98-100 °C, 102 °C for

(E)-isomer
Experimental [2][4]

logP (Octanol/Water) 2.257 Calculated [3]

Water Solubility (logS) -1.94 Calculated [3]

Topological Polar

Surface Area
32.6 Å² Calculated [2]

Crystal System ((E)-

isomer)
Monoclinic Experimental [5]

Space Group ((E)-

isomer)
P2₁/c Experimental [5]

Unit Cell Dimensions

((E)-isomer)

a = 7.7403(2) Å, b =

4.0012(1) Å, c =

23.2672(5) Å

Experimental [5]

β = 98.810(2)°

Unit Cell Volume ((E)-

isomer)
712.09(3) Å³ Experimental [5]

Experimental Protocols
The synthesis of 2-Bromobenzaldoxime is typically achieved through the reaction of 2-

bromobenzaldehyde with hydroxylamine. The following is a generalized experimental protocol

based on standard oximation procedures.

Objective: To synthesize 2-Bromobenzaldoxime from 2-bromobenzaldehyde.
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Materials:

2-Bromobenzaldehyde

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hydroxide (NaOH) or other suitable base

Ethanol

Water

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, etc.)

Procedure:

Preparation of Hydroxylamine Solution: A solution of hydroxylamine is prepared by dissolving

hydroxylamine hydrochloride in water or an ethanol/water mixture. A base, such as sodium

hydroxide, is then added to liberate the free hydroxylamine.

Reaction: 2-Bromobenzaldehyde is dissolved in a suitable solvent, typically ethanol. The

prepared hydroxylamine solution is then added to the solution of 2-bromobenzaldehyde.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently

heated under reflux to drive the reaction to completion. The progress of the reaction can be

monitored using an appropriate analytical technique such as Thin Layer Chromatography

(TLC).

Work-up and Isolation: Once the reaction is complete, the mixture is cooled, and the product

is often precipitated by the addition of water. The solid product is then collected by filtration.

Purification: The crude 2-Bromobenzaldoxime can be purified by recrystallization from a

suitable solvent system, such as ethanol/water, to yield the pure product.
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The following diagrams illustrate the key attributes of 2-Bromobenzaldoxime and a general

workflow for its synthesis.

Logical Relationship of 2-Bromobenzaldoxime Information

2-Bromobenzaldoxime

Chemical Identity Structural Information Physicochemical Properties

Formula: C₇H₆BrNO CAS: 34158-72-0 MW: 200.03 g/mol SMILES:
C1=CC=C(C(=C1)C=NO)Br Isomers: (E) and (Z) Crystal System: Monoclinic

((E)-isomer) Melting Point: 98-102 °C logP: 2.257 Appearance: White to off-white solid

Click to download full resolution via product page

Caption: Key attributes of 2-Bromobenzaldoxime.
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Experimental Workflow for 2-Bromobenzaldoxime Synthesis

Start: Prepare Reagents
(2-Bromobenzaldehyde, NH₂OH·HCl, Base)

Step 1: Dissolve 2-Bromobenzaldehyde
in Ethanol

Step 2: Prepare Hydroxylamine Solution
(NH₂OH·HCl + Base)

Step 3: Combine Solutions and React
(Stir at RT or with gentle heat)

Step 4: Monitor Reaction
(e.g., TLC)

Step 5: Work-up
(Cool and precipitate with water)

Reaction Complete

Step 6: Isolate Crude Product
(Filtration)

Step 7: Purify Product
(Recrystallization)

End: Pure 2-Bromobenzaldoxime

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Bromobenzaldoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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